Cas no 1251672-53-3 (7-methyl-4-oxo-N-phenyl-1-[(propylcarbamoyl)methyl]-1,4-dihydro-1,8-naphthyridine-3-carboxamide)

• Product Name: 7-methyl-4-oxo-N-phenyl-1-[(propylcarbamoyl)methyl]-1,4-dihydro-1,8-naphthyridine-3-carboxamide
• CAS No: 1251672-53-3
• MF: C₂₁H₂₂N₄O₃
• MW: 378.424384593964
• CID: 5397172
• Update Time: 2025-05-17

7-methyl-4-oxo-N-phenyl-1-[(propylcarbamoyl)methyl]-1,4-dihydro-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-methyl-4-oxo-1-[2-oxo-2-(propylamino)ethyl]-N-phenyl-1,8-naphthyridine-3-carboxamide
• 7-methyl-4-oxo-N-phenyl-1-[(propylcarbamoyl)methyl]-1,4-dihydro-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C21H22N4O3/c1-3-11-22-18(26)13-25-12-17(21(28)24-15-7-5-4-6-8-15)19(27)16-10-9-14(2)23-20(16)25/h4-10,12H,3,11,13H2,1-2H3,(H,22,26)(H,24,28)
• InChI Key： QWROCPFBHDGNTF-UHFFFAOYSA-N
• SMILES： N1(CC(=O)NCCC)C2=C(C=CC(C)=N2)C(=O)C(C(NC2=CC=CC=C2)=O)=C1

Computed Properties

• Exact Mass: 378.169
• Monoisotopic Mass: 378.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.4A^2

Additional information on 7-methyl-4-oxo-N-phenyl-1-[(propylcarbamoyl)methyl]-1,4-dihydro-1,8-naphthyridine-3-carboxamide

Comprehensive Analysis of 7-methyl-4-oxo-N-phenyl-1-[(propylcarbamoyl)methyl]-1,4-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 1251672-53-3)

The compound 7-methyl-4-oxo-N-phenyl-1-[(propylcarbamoyl)methyl]-1,4-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 1251672-53-3) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 1,8-naphthyridine core, has attracted attention for its potential applications in drug discovery and development. Researchers are particularly interested in its carboxamide and propylcarbamoyl functional groups, which may contribute to its bioactivity and binding affinity.

In recent years, the demand for novel heterocyclic compounds like 7-methyl-4-oxo-N-phenyl-1,4-dihydro-1,8-naphthyridine derivatives has surged due to their versatility in medicinal chemistry. This compound's N-phenyl moiety and methyl substitution at the 7-position make it a promising candidate for targeting specific enzymes or receptors. Its molecular weight and solubility profile suggest potential for oral bioavailability, a key consideration in modern drug design.

The synthesis of CAS No. 1251672-53-3 involves sophisticated organic transformations, typically starting from 1,8-naphthyridine precursors. Current literature suggests that the propylcarbamoylmethyl side chain can be introduced through nucleophilic substitution reactions, while the carboxamide group at position 3 is often formed through condensation reactions. These synthetic pathways are frequently discussed in research forums, with many scientists searching for optimized procedures to improve yield and purity.

From a therapeutic perspective, compounds containing the 1,4-dihydro-1,8-naphthyridine-3-carboxamide scaffold have shown promise in various biological assays. While specific data on 7-methyl-4-oxo-N-phenyl-1-[(propylcarbamoyl)methyl] derivative is still emerging, analogous structures have demonstrated activity against several disease targets. This has led to increased interest from pharmaceutical companies exploring small molecule inhibitors and modulators of protein-protein interactions.

The physicochemical properties of CAS 1251672-53-3 make it particularly interesting for formulation scientists. Its moderate lipophilicity (predicted LogP ~2.5) and presence of both hydrogen bond donors and acceptors suggest favorable drug-like properties. These characteristics align with current trends in fragment-based drug discovery, where researchers seek compounds with optimal molecular complexity and binding efficiency.

Analytical characterization of this compound typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. The methyl group at position 7 often appears as a distinct singlet in proton NMR spectra, while the carbonyl groups produce characteristic signals in carbon-13 NMR. These analytical fingerprints are crucial for quality control in research settings and are frequently searched by analytical chemists working with similar compounds.

In the context of current research trends, 1,8-naphthyridine derivatives are being investigated for their potential in addressing challenging therapeutic areas. The 7-methyl-4-oxo substitution pattern in particular has been associated with improved metabolic stability compared to unsubstituted analogs. This makes CAS 1251672-53-3 a valuable reference compound for structure-activity relationship studies in medicinal chemistry programs.

The safety profile of 7-methyl-4-oxo-N-phenyl-1-[(propylcarbamoyl)methyl]-1,4-dihydro-1,8-naphthyridine-3-carboxamide is still under investigation, as with most research compounds. Preliminary data suggests it should be handled with standard laboratory precautions. Researchers often search for information about compound stability, storage conditions, and compatibility with various solvents - all critical considerations for experimental design.

From a commercial perspective, the availability of CAS No. 1251672-53-3 is currently limited to specialized chemical suppliers catering to pharmaceutical research. The compound's price reflects its complex synthesis and high purity requirements. Many research groups are interested in custom synthesis options or bulk quantities for extensive biological testing, indicating growing market demand.

Future research directions for this compound class may include exploration of its kinase inhibition potential, given the known activity of similar naphthyridine carboxamides against various kinase targets. The phenyl and propylcarbamoyl substituents offer opportunities for structural modification to optimize potency and selectivity. Such modifications are frequently discussed in patent literature and scientific publications.

In conclusion, 7-methyl-4-oxo-N-phenyl-1-[(propylcarbamoyl)methyl]-1,4-dihydro-1,8-naphthyridine-3-carboxamide represents an intriguing case study in modern medicinal chemistry. Its balanced combination of hydrogen bonding capacity, aromatic character, and moderate lipophilicity makes it a versatile scaffold for further development. As research into heterocyclic drug candidates continues to expand, compounds like CAS 1251672-53-3 will likely play increasingly important roles in drug discovery pipelines.